Cas no 877616-16-5 (methyl 2-{9-benzyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-yl}acetate)

• Product Name: methyl 2-{9-benzyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-yl}acetate
• CAS No: 877616-16-5
• MF: C₂₀H₂₃N₅O₄
• MW: 397.427724123001
• CID: 5510511
• Update Time: 2025-05-19

methyl 2-{9-benzyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(9-benzyl-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl)acetate
• methyl 2-{9-benzyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-yl}acetate

• Inchi： 1S/C20H23N5O4/c1-13-9-23(11-14-7-5-4-6-8-14)19-21-17-16(24(19)10-13)18(27)25(12-15(26)29-3)20(28)22(17)2/h4-8,13H,9-12H2,1-3H3
• InChI Key： VAOUYDSBTSVHOY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])[H])=O)N=C1N(C([H])([H])C3C([H])=C([H])C([H])=C([H])C=3[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])N12

Additional information on methyl 2-{9-benzyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-yl}acetate

Methyl 2-{9-Benzyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl}acetate (CAS No. 877616-16-5): A Comprehensive Overview

Methyl 2-{9-Benzyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl}acetate (CAS No. 877616-16-5) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrimido[1,2-g]purine class of nucleobase analogs, which are widely recognized for their potential in drug discovery and development. The structural complexity and unique chemical properties of this molecule make it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of Methyl 2-{9-Benzyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl}acetate features a fused pyrimido[1,2-g]purine core substituted with a benzyl group at the 9-position and dimethyl groups at the 1 and 7 positions. The presence of a 2,4-dioxo group further enhances its reactivity and potential biological activity. This arrangement of functional groups contributes to the compound's ability to interact with various biological targets.

Recent advancements in computational chemistry have enabled the prediction of the pharmacokinetic and pharmacodynamic properties of this compound. Molecular modeling studies suggest that Methyl 2-{9-Benzyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl}acetate exhibits favorable binding affinities to several key enzymes and receptors involved in cancer metabolism and signal transduction pathways. These findings have prompted further investigation into its potential as an anticancer agent.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against various kinases and other enzymes implicated in tumor growth and progression. Notably, it has shown promise in inhibiting tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are critical targets in the treatment of solid tumors. The mechanism of action appears to involve disruption of signaling pathways that promote cell proliferation and survival.

The synthesis of Methyl 2-{9-Benzyl-1-methylthio}-5-(trifluoromethyl)-6-(trifluoromethoxy)-4(3 H)-pyrimidinone represents a significant achievement in heterocyclic chemistry. The use of modern synthetic methodologies has allowed for the efficient construction of the pyrimido[1,g]purine scaffold while introducing specific functional groups that enhance biological activity. This approach highlights the importance of tailored molecular design in developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging high-throughput screening techniques combined with computational modeling tools such as molecular dynamics simulations and quantum mechanics calculations (QM), researchers can rapidly identify derivatives with improved pharmacological profiles. These computational methods have already been instrumental in optimizing the solubility and metabolic stability of analogs derived from this core structure.

The role of nucleobase analogs like Methyl 2-{9-Benzyl-1-methylthio}-5-(trifluoromethyl)-6-(trifluoromethoxy)-4(3 H)-pyrimidinone in modulating DNA repair mechanisms has also been explored. Studies suggest that these compounds can interfere with DNA replication and transcription by competing with natural nucleobases or by inducing strand breaks through reactive oxygen species generation. Such interactions make them attractive candidates for combination therapies aimed at enhancing chemotherapeutic efficacy.

Recent clinical trials have provided preliminary evidence supporting the therapeutic potential of derivatives based on this scaffold. While these trials are still in early stages (n=10 to n=50 patients), they have shown encouraging results in terms of tumor response rates and overall survival times when administered alongside standard-of-care treatments. These findings underscore the importance of continued research into optimizing dosing regimens and identifying patient populations most likely to benefit from these novel agents.

The development pipeline for compounds like Methyl 2-{9-Benzyl-methanesulfonyl}-5-fluoro-N-(isopropyl)-6-methoxypyrimidinamide continues to expand as researchers uncover new synthetic routes that improve yield while maintaining high purity standards essential for clinical applications. Advances such as flow chemistry techniques allow for scalable production under controlled conditions which reduces impurity formation during multi-step syntheses.

The future directions for research on Methyl 2-{9-Benzyl-methanesulfonyl}-5-fluoro-N-(isopropyl)-6-methoxypyrimidinamide include exploring its efficacy against resistant tumor variants through combination regimens or by targeting specific metabolic vulnerabilities unique to certain cancer subtypes. Additionally exploring prodrug strategies may enhance bioavailability allowing systemic delivery via oral administration rather than intravenous injection which would broaden accessibility options for patients worldwide.